Cas no 944-54-7 (1H-Pyrrole-2,3,4-tricarboxylic acid)

• Product Name: 1H-Pyrrole-2,3,4-tricarboxylic acid
• CAS No: 944-54-7
• MF: C₇H₅NO₆
• MW: 199.117702245712
• CID: 752279
• PubChem ID: 71423390
• Update Time: 2025-04-19

1H-Pyrrole-2,3,4-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,3,4-tricarboxylic acid
• DTXSID90842219
• 944-54-7
• 2,3,4-pyrrole-tricarboxylic acid

• Inchi： 1S/C7H5NO6/c9-5(10)2-1-8-4(7(13)14)3(2)6(11)12/h1,8H,(H,9,10)(H,11,12)(H,13,14)
• InChI Key： IBLWXWNVAFCXCW-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=CNC=1C(=O)O)=O

Computed Properties

• Exact Mass: 199.01168688g/mol
• Monoisotopic Mass: 199.01168688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 128Ų